N-(4-ethoxyphenyl)-2-(5-methyl-6-oxopyrimidin-1(6H)-yl)acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-(5-methyl-6-oxopyrimidin-1-yl)acetamide
• InChI: InChI=1S/C15H17N3O3/c1-3-21-13-6-4-12(5-7-13)17-14(19)9-18-10-16-8-11(2)15(18)20/h4-8,10H,3,9H2,1-2H3,(H,17,19)
• InChI Key: NZWLDGRPHKCOSY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CN2C=NC=C(C2=O)C
• Molecular Formula: C15H17N3O3
• Molecular Weight: 287.31 g/mol

Description

N-(4-ethoxyphenyl)-2-(5-methyl-6-oxopyrimidin-1(6H)-yl)acetamide, also known as EPM-01, is a chemical compound that has been extensively studied for its potential applications in scientific research. EPM-01 is a member of the pyrimidinone family of compounds, which have been shown to possess a wide range of biological activities.

Scientific Research Applications

• Chemical Synthesis and Biological Activities : A study by Gangjee et al. (2009) described the design, synthesis, and X-ray crystal structure of classical and nonclassical 2-amino-4-oxo-5-substituted-6-ethylthieno[2,3-d]pyrimidines as dual thymidylate synthase and dihydrofolate reductase inhibitors with potential as antitumor agents. This research underlines the compound's role in developing dual inhibitors with nanomolar potency against tumor cells in culture, highlighting its importance in cancer therapy research (Gangjee et al., 2009).

• Antimicrobial Applications : Hossan et al. (2012) synthesized a series of pyrimidinone and oxazinone derivatives fused with thiophene rings, starting from 2-chloro-6-ethoxy-4-acetylpyridine, to evaluate their antimicrobial properties. This study demonstrates the compound's utility in generating new antimicrobial agents, with some derivatives showing good antibacterial and antifungal activities comparable to standard drugs (Hossan et al., 2012).

• Enzymatic Studies and Drug Metabolism : Wang et al. (2015) investigated the involvement of the cytochrome P450 system EthBAD in the N-deethoxymethylation of acetochlor by Rhodococcus sp. strain T3-1, elucidating the metabolic pathways involved in the biodegradation of this herbicide. This research provides insights into the enzymatic processes that could potentially be applied in bioremediation and understanding the metabolism of related compounds (Wang et al., 2015).

• Novel Compounds Synthesis for Biological Evaluation : Farouk et al. (2021) explored the synthesis, chemical reactivity, and biological evaluation of new derivatives from 2-amino-4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile, showcasing the compound's versatility in generating diverse bioactive molecules. This work contributes to the ongoing search for new therapeutic agents with various biological activities (Farouk et al., 2021).